Cas no 14961-47-8 (Pyrimidine,2,2'-[1,4-butanediylbis(thio)]bis[4,6-dimethyl-)

Pyrimidine,2,2'-[1,4-butanediylbis(thio)]bis[4,6-dimethyl- structure
14961-47-8 structure
Product Name:Pyrimidine,2,2'-[1,4-butanediylbis(thio)]bis[4,6-dimethyl-
CAS No:14961-47-8
MF:C16H22N4S2
MW:334.502680301666
CID:218193
PubChem ID:203670
Update Time:2025-04-19

Pyrimidine,2,2'-[1,4-butanediylbis(thio)]bis[4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2,2'-[1,4-butanediylbis(thio)]bis[4,6-dimethyl-
    • 2-[4-(4,6-dimethylpyrimidin-2-yl)sulfanylbutylsulfanyl]-4,6-dimethylpyrimidine
    • 1,4-Bis(4,6-dimethylpyrimidinyl-2-thio)butane
    • BIM-0035321.P001
    • BRN 0821311
    • EU-0045108
    • 4,4',6,6'-Tetramethyl-2,2'-(butane-1,4-diyldithio)dipyrimidine
    • 2,2'-(1,4-Butanediylbis(thio))bis(4,6-dimethylpyrimidine)
    • SR-01000494663-1
    • SR-01000494663
    • 14961-47-8
    • Pyrimidine, 2,2'-(1,4-butanediylbis(thio))bis(4,6-dimethyl-
    • CBMicro_035484
    • AKOS000574966
    • DTXSID60164354
    • Inchi: 1S/C16H22N4S2/c1-11-9-12(2)18-15(17-11)21-7-5-6-8-22-16-19-13(3)10-14(4)20-16/h9-10H,5-8H2,1-4H3
    • InChI Key: ZDTGTZLJMLASKC-UHFFFAOYSA-N
    • SMILES: S(C1N=C(C)C=C(C)N=1)CCCCSC1N=C(C)C=C(C)N=1

Computed Properties

  • Exact Mass: 334.12886
  • Monoisotopic Mass: 334.12858907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 51.56
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